Benzo[b]thiophene-4-carbaldehyde

• IUPAC Name: 1-benzothiophene-4-carbaldehyde
• InChI: InChI=1S/C9H6OS/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-6H
• InChI Key: WTCQKBKVLYOTFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=CSC2=C1)C=O
• Molecular Formula: C9H6OS
• DSSTOX Substance ID: DTXSID70553836
• Molecular Weight: 162.21 g/mol
• CAS RN: 10133-25-2

Description

Benzo[b]thiophene-4-carbaldehyde is a chemical compound with the molecular formula C9H6OS. It is an off-white solid and is used as a biochemical reagent. It can be used as a biological material or organic compound for life science related research.

Synthesis Analysis

Benzo[b]thiophene-4-carbaldehyde can be synthesized from 3-methyl-benzo[b]thiophene. A wide range of 3-substituted benzothiophenes were synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner. The synthesis of diverse multisubstituted benzothiophene derivatives involving a pentacyclic compound was achieved by virtue of the good functional group tolerance and versatile C2 functionalizations.

Molecular Structure Analysis

The molecular structure of Benzo[b]thiophene-4-carbaldehyde is represented by the InChI code 1S/C9H6OS/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-6H. The molecular weight of this compound is 162.21.

Chemical Reactions Analysis

Benzo[b]thiophene-4-carbaldehyde undergoes phosphine-free palladium coupling with aryl halides to form 2-arylbenzo[b]thiophenes. This reaction is part of the aryne reaction with alkynyl sulfides.

Physical And Chemical Properties Analysis

Benzo[b]thiophene-4-carbaldehyde is an off-white solid. It has a molecular weight of 162.21.

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Industrial Chemistry and Material Science

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors.

Organic Semiconductors

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Organic Field-Effect Transistors (OFETs)

Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs).

Organic Light-Emitting Diodes (OLEDs)

Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs).

Synthesis of Benzothiophene-1,1-dioxides

An approach for the synthesis of benzothiophene motifs under electrochemical conditions has been reported. This involves the reaction of sulfonhydrazides with internal alkynes. Upon the formation of a quaternary spirocyclization intermediate by the selective ipso-addition instead of an ortho-attack, the S-migration process was rationalized to lead to the products.

Medicinal Chemistry

Benzo[b]thiophene derivatives have a broad range of applications in medicinal chemistry such as antimicrobial, anticancer, antioxidant, anti-HIV and anti-inflammatory activities.

Synthesis of 4,4′-Bibenzo[c]thiophene Derivatives

Unsubstituted 4,4′-bibenzo[c]thiophene (4,4′-BBT) and its silyl-substituted derivatives have been synthesized as new π-building blocks in emitters, photosensitizers, and semiconductors for organic optoelectronic devices. The photophysical properties in the solution and solid state, electrochemical properties, and X-ray crystal structures of these derivatives have been studied.

[3+2] Cycloaddition Reaction

Thiophene derivatives, including Benzo[b]thiophene-4-carbaldehyde, have been used in [3+2] cycloaddition reactions. This type of reaction is a powerful tool in synthetic organic chemistry for the construction of five-membered heterocycles.

Synthesis routes and methods

Procedure details

In 350 mL of benzene is dissolved 23.53 g of a mixture of 4-methylbenzo[b]thiophene and 6-methylbenzo[b]thiophene, to which are added 0.77 g of benzoyl peroxide and 39.56 g of N-bromosuccinimide. The mixture thus formed is heated under reflux for 2 hours. After cooling the mixture to 50° C., 70 mL of acetic acid, 70 mL of water and 44.51 g of hexamethylenetetramine are added, and the mixture thus formed is heated under reflux for 2 hours. The solvent is distilled off under reduced pressure, the residue is mixed with water and ethyl acetate, and pH is adjusted to 7.5 with potassium carbonate. The organic layer is separated, washed with water and saturated aqueous solution of sodium chloride successively, and dried over anhydrous magnesium sulfate. The solvent is distilled off under reduced pressure, and the residue is purified by column chromatography (eluent: hexane:ethyl acetate=19:1 to 15:1). Thus, 5.24 g of benzo[b]thiophene-4-carboaldehyde, 5.09 g of benzo[b]thiophene-6-carboaldehyde and 6.71 g of mixture thereof are obtained as oily products.

Citations

4, 6-Substituted-1H-Indazoles as potent IDO1/TDO dual inhibitors

L Yang, Y Chen, J He, EM Njoya, J Chen, S Liu… - Bioorganic & Medicinal …, 2019 - Elsevier

Indoleamine 2,3-dioxygenase 1 (IDO1) and tryptophan 2,3-dioxygenase (TDO) are constitutively overexpressed in many types of cancer cells and exert important immunosuppressive …

Number of citations: 40 www.sciencedirect.com

Aleglitazar, a new, potent, and balanced dual PPARα/γ agonist for the treatment of type II diabetes

A Bénardeau, J Benz, A Binggeli, D Blum… - Bioorganic & Medicinal …, 2009 - Elsevier

Design, synthesis, and SAR of novel α-alkoxy-β-arylpropionic acids as potent and balanced PPARαγ coagonists are described. One representative thereof, Aleglitazar ((S)-2Aa), was …

Number of citations: 140 www.sciencedirect.com